4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C29H28ClNO6
• Molecular Weight: 522 g/mol
• IUPAC Name: (4Z)-4-[[3-chloro-4-[2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy]-5-methoxyphenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C29H28ClNO6/c1-19-9-10-23(15-20(19)2)35-13-11-34-12-14-36-27-24(30)16-21(18-26(27)33-3)17-25-29(32)37-28(31-25)22-7-5-4-6-8-22/h4-10,15-18H,11-14H2,1-3H3/b25-17-
• InChI Key: LTRUGLPDWHELBK-UQQQWYQISA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)OCCOCCOC2=C(C=C(C=C2Cl)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4)OC)C
• SMILES: CC1=C(C=C(C=C1)OCCOCCOC2=C(C=C(C=C2Cl)C=C3C(=O)OC(=N3)C4=CC=CC=C4)OC)C

Description

4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one is a chemical compound that belongs to the class of oxazole derivatives. It has been studied for its potential use in scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth, microbial growth, and inflammation.
Biochemical and Physiological Effects:
4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit microbial growth, and reduce inflammation in animal models. It has also been found to cross the blood-brain barrier and have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one in lab experiments is its unique chemical structure and properties. It has been found to have potent anticancer, antimicrobial, and anti-inflammatory properties, which make it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential use in combination with other drugs for the treatment of cancer, microbial infections, and inflammation. Additionally, its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease should be further explored.

Synthesis Methods

The synthesis of 4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one involves the condensation reaction of 3,4-dimethylphenol, 2-(2-chloroethoxy)ethanol, 5-methoxy-2-nitrobenzaldehyde, and phenylglyoxal in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

4-(3-chloro-4-{2-[2-(3,4-dimethylphenoxy)ethoxy]ethoxy}-5-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one has been studied for its potential use in various scientific research applications. It has been found to have anticancer, antimicrobial, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.